1-(Quinolin-6-yl)cyclopropanecarbohydrazide
Cat. No. B8394928
M. Wt: 227.26 g/mol
InChI Key: WCSAMXQXUAOTJJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08497368B2
Procedure details
A solution of 1-quinolin-6-yl-cyclopropanecarboxylic acid methyl ester (513 mg, 2.26 mmol) and hydrazine monohydrate (3.39 g, 67.7 mmol) in methanol (5 mL) was heated under reflux overnight. After cooling, the solvent was removed in vacuo to afford 513 mg (100%) of the title compound and used without further purification. LCMS (method A): [MH]+=228, tR=2.88 min.
Quantity
513 mg
Type
reactant
Reaction Step One
Name
Yield
100%
Identifiers
|
REACTION_CXSMILES
|
C[O:2][C:3]([C:5]1([C:8]2[CH:9]=[C:10]3[C:15](=[CH:16][CH:17]=2)[N:14]=[CH:13][CH:12]=[CH:11]3)[CH2:7][CH2:6]1)=O.O.[NH2:19][NH2:20]>CO>[N:14]1[C:15]2[C:10](=[CH:9][C:8]([C:5]3([C:3]([NH:19][NH2:20])=[O:2])[CH2:7][CH2:6]3)=[CH:17][CH:16]=2)[CH:11]=[CH:12][CH:13]=1 |f:1.2|
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Inputs
Step One
|
Name
|
|
|
Quantity
|
513 mg
|
|
Type
|
reactant
|
|
Smiles
|
COC(=O)C1(CC1)C=1C=C2C=CC=NC2=CC1
|
|
Name
|
|
|
Quantity
|
3.39 g
|
|
Type
|
reactant
|
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Smiles
|
O.NN
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|
Name
|
|
|
Quantity
|
5 mL
|
|
Type
|
solvent
|
|
Smiles
|
CO
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
under reflux overnight
|
|
Duration
|
8 (± 8) h
|
TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
After cooling
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
the solvent was removed in vacuo
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
N1=CC=CC2=CC(=CC=C12)C1(CC1)C(=O)NN
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 513 mg | |
| YIELD: PERCENTYIELD | 100% | |
| YIELD: CALCULATEDPERCENTYIELD | 99.9% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
